Cas no 24891-35-8 (N-(3-Hydroxyphenyl)formamide)

• Product Name: N-(3-Hydroxyphenyl)formamide
• CAS No: 24891-35-8
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 268538
• PubChem ID: 2384379
• Update Time: 2025-04-24

N-(3-Hydroxyphenyl)formamide Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(3-hydroxyphenyl)-
• 3-HYDROXYPHENYLFORMAMIDE
• N-(3-hydroxyphenyl)formamide
• 3-Formylaminophenol
• 24891-35-8
• NCGC00331451-01
• CS-0307813
• Formamide, N-(3-hydroxyphenyl)-
• Z56886391
• UNII-6CYW1RFY6N
• M-FORMAMINOPHENOL
• M-(FORMAMIDO)PHENOL
• 3'-hydroxyformanilide
• 6CYW1RFY6N
• AKOS008029144
• DTXSID10179594
• MFCD03147263
• EN300-08038
• m-Formamidophenol
• FORMANILIDE, 3'-HYDROXY-
• BP-13166
• AB01325345-02
• HTMAQVFRFZZDGO-UHFFFAOYSA-N
• HMS1724P15
• SCHEMBL5476580
• 3-Hydroxyformanilide
• Q27264511
• N-(3-Hydroxyphenyl)formamide

• MDL： MFCD03147263
• Inchi： 1S/C7H7NO2/c9-5-8-6-2-1-3-7(10)4-6/h1-5,10H,(H,8,9)
• InChI Key： HTMAQVFRFZZDGO-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)NC=O

Computed Properties

• Exact Mass: 137.04771
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 115-117 °C
• Boiling Point: 376.0±25.0 °C at 760 mmHg
• Flash Point: 181.2±23.2 °C
• Refractive Index: 1.644
• PSA: 49.33
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(3-Hydroxyphenyl)formamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Hydroxyphenyl)formamide

Formamide,N-(3-hydroxyphenyl)- (CAS No. 24891-35-8): Properties, Applications, and Market Insights

Formamide,N-(3-hydroxyphenyl)- (CAS No. 24891-35-8) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This aromatic derivative of formamide combines the reactivity of the formamide group with the phenolic functionality of 3-hydroxyphenyl, making it a versatile intermediate in synthetic chemistry. With the growing demand for high-performance materials and fine chemicals, this compound has become increasingly relevant in modern chemical innovation.

The molecular structure of N-(3-hydroxyphenyl)formamide features a formyl group attached to the nitrogen atom of an aminophenol moiety. This unique arrangement confers both hydrogen bonding capacity and electrophilic character, which are exploited in various chemical transformations. Researchers have particularly focused on its role in the synthesis of heterocyclic compounds, where it serves as a building block for more complex molecular architectures. The compound's solubility profile—showing good solubility in polar organic solvents like DMF and DMSO—makes it particularly useful in solution-phase chemistry.

In pharmaceutical research, Formamide,N-(3-hydroxyphenyl)- has emerged as a valuable precursor for drug discovery. Its structural features appear in several pharmacologically active compounds, particularly those targeting neurological and inflammatory pathways. The presence of both hydrogen bond donor and acceptor sites in the molecule allows for specific interactions with biological targets, a property that medicinal chemists frequently exploit. Recent studies have explored its derivatives as potential modulators of protein-protein interactions, a hot topic in contemporary drug development.

The material science applications of 24891-35-8 are equally noteworthy. As industries seek more sustainable polymer additives, this compound has shown promise as a component in specialty resins and coatings. Its phenolic group provides sites for cross-linking, while the formamide moiety can participate in condensation reactions. These properties make it particularly interesting for developing advanced materials with tailored thermal and mechanical characteristics—a key focus area in the era of smart materials and nanotechnology.

From an environmental perspective, the biodegradation pathways of N-(3-hydroxyphenyl)formamide have become a subject of investigation as chemical manufacturers prioritize greener alternatives. Preliminary studies suggest that microbial communities can metabolize this compound under certain conditions, though the kinetics and byproducts require further characterization. This aligns with the broader industry trend toward developing more environmentally benign chemical processes and products.

The market dynamics for Formamide,N-(3-hydroxyphenyl)- reflect the compound's growing importance. Specialty chemical suppliers have reported increasing demand, particularly from research institutions and pharmaceutical developers. Pricing trends indicate moderate stability, though fluctuations can occur due to raw material availability and regional production capacities. Analytical techniques for quality control, including HPLC and NMR spectroscopy, remain crucial for ensuring product consistency across batches.

Recent innovations in synthetic methodology have improved access to 24891-35-8, with several catalytic approaches demonstrating enhanced atom economy and reduced waste generation. These advancements address the chemical industry's push toward more sustainable manufacturing practices. Researchers have also developed novel purification protocols that maintain the compound's stability while achieving high purity levels—a critical factor for sensitive applications.

Safety considerations for handling N-(3-hydroxyphenyl)formamide follow standard laboratory practices for aromatic amides. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. Storage typically involves protection from moisture and extreme temperatures to maintain product integrity over time. These handling protocols align with general chemical safety principles emphasized in modern laboratory environments.

The future outlook for Formamide,N-(3-hydroxyphenyl)- appears promising as new applications continue to emerge. Ongoing research explores its potential in electronic materials, particularly as a component in organic semiconductors and conductive polymers. The compound's electronic properties, stemming from its conjugated system, make it an interesting candidate for these advanced applications. As industries increasingly adopt sustainable chemistry principles, the demand for versatile intermediates like this is expected to grow steadily.

For researchers and industrial users seeking information about 24891-35-8, several key questions commonly arise: What are the optimal storage conditions? Which analytical methods best characterize purity? What are the most efficient synthetic routes? These practical considerations reflect the compound's transition from laboratory curiosity to valuable commercial product. Suppliers typically provide detailed technical data sheets addressing these aspects to support proper usage across different applications.

In summary, Formamide,N-(3-hydroxyphenyl)- (CAS No. 24891-35-8) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to inspire innovation in synthetic chemistry, materials science, and pharmaceutical development. As research uncovers new potential uses and improved synthetic methods, this compound is poised to maintain its relevance in the evolving landscape of specialty chemicals.